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Compound of Interest

(6AR,11AR)-3,9-
Compound Name: _
dihydroxypterocarpan

Cat. No.: B190946

This guide provides crucial safety and logistical information for the handling of (6AR,11AR)-3,9-
dihydroxypterocarpan, also known as glycinol. The following procedures are based on
general best practices for handling similar chemical compounds and should be supplemented
by a thorough review of any specific safety data sheets (SDS) available from your supplier.

(6AR,11AR)-3,9-dihydroxypterocarpan is a pterocarpan, a type of natural phenol.[1] While
specific quantitative toxicological data is limited, related compounds can be toxic if swallowed,
cause skin and eye irritation, and may cause respiratory irritation if inhaled.[2] Therefore,
caution and adherence to strict safety protocols are essential.

Hazard Summary and Personal Protective
Equipment (PPE)

Proper personal protective equipment is critical to minimize exposure and ensure a safe
laboratory environment. The following table summarizes the recommended PPE for handling
(6AR,11AR)-3,9-dihydroxypterocarpan.
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Protection Type Recommended Equipment Purpose

. . , To minimize inhalation of dust
Engineering Controls Chemical Fume Hood
or aerosols.[3]

To keep airborne levels below

Local Exhaust Ventilation recommended exposure limits.

[4]1[5]

Must conform to OSHA 29
Eye and Face Protection Safety Goggles/Glasses CFR 1910.133 or European
Standard EN166.[3][6]

Recommended when there is

Face Shield
a splash hazard.[2][3]
Inspect prior to use and use
Skin Protection Nitrile Rubber Gloves proper removal technique.[3]
[7]
Lab Coat/Protective Clothing To prevent skin exposure.[3][7]
Necessary if a fume hood is
Respiratory Protection NIOSH-approved Respirator not available or if dust levels

are high.[3]

Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational plan is vital for the safe handling of this compound.

1. Preparation:

» Before handling, ensure you are familiar with the location and operation of all safety
equipment, including safety showers, eyewash stations, and fire extinguishers.

» Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.
[3]

» Don all required personal protective equipment as outlined in the table above.

2. Handling:
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Avoid direct contact with the skin and eyes.[2]

Avoid inhalation of any dust or vapors.[2]

Use clean, dry equipment and containers to prevent contamination.
Keep the container tightly closed when not in use.[2][5]

. In Case of a Spill:

For small spills, use an absorbent, inert material to contain the substance.
For large spills, evacuate the area and follow your institution's emergency procedures.
Place all contaminated materials in a sealed container for proper disposal.[2]

. Disposal Plan:

Chemical Waste: Dispose of (6AR,11AR)-3,9-dihydroxypterocarpan and any associated
waste in accordance with federal, state, and local environmental control regulations.[4]
Contaminated Materials: All disposable PPE (gloves, etc.) and any materials used for spill
cleanup should be placed in a sealed bag and disposed of as hazardous waste.[3]

Empty Containers: Thoroughly rinse empty containers with an appropriate solvent. The
rinsate should be collected and disposed of as chemical waste. Dispose of the clean, empty
containers in accordance with local regulations.[3]

. Hygiene Measures:

Wash hands thoroughly with soap and water after handling the compound and before eating,
drinking, or smoking.[2][4]
Remove and wash contaminated clothing before reuse.[6]

Experimental Workflow and Safety Diagram

The following diagram illustrates the key steps and safety considerations for handling
(6AR,11AR)-3,9-dihydroxypterocarpan.
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Safe Handling Workflow for (6AR,11AR)-3,9-dihydroxypterocarpan
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Caption: Workflow for safe handling of (6AR,11AR)-3,9-dihydroxypterocarpan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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